Cas no 1807259-49-9 (Methyl 3-cyano-5-fluoro-4-ethylbenzoate)

• Product Name: Methyl 3-cyano-5-fluoro-4-ethylbenzoate
• CAS No: 1807259-49-9
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 4952739
• Update Time: 2025-05-26

Methyl 3-cyano-5-fluoro-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-fluoro-4-ethylbenzoate

• Inchi： 1S/C11H10FNO2/c1-3-9-8(6-13)4-7(5-10(9)12)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： HNRHERHZAJEWGK-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CC(C#N)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-5-fluoro-4-ethylbenzoate

Methyl 3-cyano-5-fluoro-4-ethylbenzoate (CAS No. 1807259-49-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-5-fluoro-4-ethylbenzoate (CAS No. 1807259-49-9) is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural framework, has garnered significant attention in recent years due to its role in the development of novel therapeutic agents. The presence of both cyano and fluoro substituents in its molecular structure imparts distinct chemical properties, making it a preferred choice for synthetic chemists aiming to develop compounds with enhanced biological activity.

The Methyl 3-cyano-5-fluoro-4-ethylbenzoate molecule is derived from benzoic acid, with modifications that include the introduction of an ethyl group at the 4-position, a cyano group at the 3-position, and a fluoro atom at the 5-position. These modifications not only contribute to its stability but also enhance its reactivity, enabling it to serve as a building block for more complex molecules. The cyano group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and condensation reactions, which are crucial for constructing heterocyclic frameworks.

In the context of pharmaceutical research, the utility of Methyl 3-cyano-5-fluoro-4-ethylbenzoate extends beyond its role as a simple intermediate. Its structural features make it an excellent candidate for generating compounds with potential therapeutic applications in areas such as oncology, inflammation, and central nervous system disorders. Recent studies have highlighted its significance in the synthesis of kinase inhibitors, which are pivotal in targeting abnormal cell growth and proliferation.

One of the most compelling aspects of Methyl 3-cyano-5-fluoro-4-ethylbenzoate is its compatibility with various synthetic methodologies. Researchers have leveraged its reactivity to develop novel derivatives that exhibit improved pharmacokinetic properties. For instance, the introduction of fluorine atoms into drug molecules is well-documented for enhancing metabolic stability and bioavailability. The cyano group further contributes to this by allowing for facile functionalization through reactions such as hydrolysis or reduction.

The pharmaceutical industry has seen a surge in interest for compounds containing fluoro-substituted aromatic rings due to their favorable pharmacological profiles. Methyl 3-cyano-5-fluoro-4-ethylbenzoate fits perfectly into this trend, offering a scaffold that can be easily modified to produce lead compounds with high affinity for biological targets. Its use in combinatorial chemistry and high-throughput screening has been particularly noteworthy, enabling rapid identification of promising candidates for further development.

Recent advancements in synthetic organic chemistry have further expanded the applications of Methyl 3-cyano-5-fluoro-4-ethylbenzoate. Techniques such as palladium-catalyzed cross-coupling reactions have opened up new avenues for constructing complex molecular architectures. These methods allow for the precise integration of functional groups, leading to highly potent and selective drug candidates. The compound's ability to undergo multiple transformations without significant loss of yield or purity makes it an indispensable tool in modern drug discovery.

The impact of Methyl 3-cyano-5-fluoro-4-ethylbenzoate on medicinal chemistry is also evident in its role as a precursor for biologically active molecules. For example, researchers have utilized it to synthesize analogs of known drugs that exhibit improved efficacy and reduced side effects. The fluoro substituent plays a critical role in modulating receptor binding affinity, while the cyano group provides a handle for further derivatization. This dual functionality has made Methyl 3-cyano-5-fluoro-4-ethylbenzoate a cornerstone in the development of next-generation therapeutics.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative chemical entities. Methyl 3-cyano-5-fluoro-4-ethylbenzoate remains at the forefront of this innovation, serving as a reliable starting point for synthesizing complex molecules with tailored properties. Its versatility and predictability ensure that it will continue to be a valuable asset in pharmaceutical research for years to come.

In conclusion, Methyl 3-cyano-5-fluoro-4-ethylbenzoate (CAS No. 1807259-49-9) represents a significant advancement in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable intermediate for developing novel therapeutic agents. With ongoing research uncovering new applications and synthetic possibilities, this compound is poised to play an even greater role in addressing unmet medical needs.